Cas no 130996-05-3 (1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)-)

1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)- structure
130996-05-3 structure
Product Name:1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)-
CAS No:130996-05-3
MF:C18H24N2O2
MW:300.395364761353
CID:1227213
PubChem ID:11659433
Update Time:2025-04-20

1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4,5-bis(pentyloxy)-
    • 4,5-dipentoxybenzene-1,2-dicarbonitrile
    • 130996-05-3
    • DTXSID30470196
    • 4,5-dipent-oxyphthalonitrile
    • Inchi: 1S/C18H24N2O2/c1-3-5-7-9-21-17-11-15(13-19)16(14-20)12-18(17)22-10-8-6-4-2/h11-12H,3-10H2,1-2H3
    • InChI Key: RIAHLZMTSZAGOB-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C#N)C(C#N)=CC=1OCCCCC)CCCCC

Computed Properties

  • Exact Mass: 300.18392
  • Monoisotopic Mass: 300.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.04
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